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Compound of Interest

Compound Name: 3-Isopropoxypropylamine
CAS No.: 2906-12-9
Cat. No.: B147148
Get Quote
. J

This guide provides immediate, essential safety and logistical information for handling 3-
Isopropoxypropylamine in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Chemical Profile and Hazards:

3-Isopropoxypropylamine (CAS No. 2906-12-9) is a flammable liquid and vapor that can
cause severe skin burns and eye damage.[1] It is crucial to handle this chemical with
appropriate safety measures to prevent exposure and accidents.

Physical and Chemical Properties
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Property

Value

Molecular Formula

C6H15NO

Molecular Weight 117.19 g/mol [2]

Appearance Colorless to light yellow liquid[2]
Odor Ammonia-like[2]

Boiling Point 145 - 148 °C[2]

Melting Point -80 °C[2]

Flash Point 39 °C (102.2 °F) - closed cup[3]
Density 0.83 g/cm? at 20 °C[2]

Solubility in Water

Miscible[2][4]

Vapor Pressure

1.33 kPa at 39.2 °C[?]

Hazard Classifications

Classification

Category

Flammable liquids

Category 3[1]

Skin Corrosion/Irritation

Category 1B[1]

Serious Eye Damage/Eye Irritation

Category 1[1]

Aquatic Chronic

Category 3

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 3-Isopropoxypropylamine.
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Protection Type

Specification

Rationale

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]
Faceshields are also

recommended.[3]

To prevent severe eye damage

from splashes or vapors.[1]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[1] In the event
of substantial spatter, wear
liquid-tight protective clothing
(type 3). For risk of splashing,
wear protective clothing
against chemical risks (type 6).
An apron and boots are also

recommended.

To prevent severe skin burns

from direct contact.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
A type ABEK (EN14387)
respirator filter is

recommended.[3]

To protect against inhalation of

harmful vapors.

Operational Plan: Handling and Storage

Handling Procedures:
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o Ventilation: Always use this chemical in a well-ventilated area.[5] Ensure that eyewash
stations and safety showers are close to the workstation location.[5]

e Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[1][5]
Use explosion-proof electrical, ventilating, and lighting equipment.[1][5]

e Tools: Use only non-sparking tools.[1][5]
» Static Discharge: Take precautionary measures against static discharges.[1][5]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not
eat, drink, or smoke in areas where the chemical is used.

o Contact Avoidance: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or
mists.[1]

o Contaminated Clothing: Remove and wash contaminated clothing and gloves before re-use.

[1]

Storage Procedures:

Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

Location: Store in a flammables area, away from heat, sparks, and open flames.[2][5]

Incompatible Materials: Store separately from oxidizing agents, acids, and foodstuffs.[2]

Temperature: Keep cool.[5]
Disposal Plan
Waste from 3-Isopropoxypropylamine is classified as hazardous.[5]

o Approved Facility: Dispose of contents and container to an approved waste disposal plant.[1]

[5]

¢ Regulations: Disposal must be in accordance with local, state, and federal regulations.[5]
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o Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and
can be dangerous. Keep empty containers away from heat and sources of ignition.[5]

» Environmental Protection: Do not empty into drains or flush to sewer.[5] Large amounts will
affect pH and may harm aquatic organisms.[5]

Emergency Procedures

First Aid Measures
Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[1][5]

Take off immediately all contaminated clothing.
_ Rinse skin with water or shower. Wash off
Skin Contact ) ) )
immediately with soap and plenty of water. Get

medical attention.[1][5]

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

Inhalation o o ] ) ]
artificial respiration. Immediate medical attention
is required.[1][5]

Rinse mouth. Do NOT induce vomiting.

Ingestion Immediately call a POISON CENTER or doctor.

[1]5]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5] Water mist may be used to cool closed containers.[5]

e Hazards: Flammable liquid.[1] Containers may explode when heated.[5] Vapors may form
explosive mixtures with air and travel to a source of ignition and flash back.[5]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][5]
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Spill Response Workflow

Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Minor vs. Major)

Minor

Don Appropriate PPE:

- Chemical Goggles/Faceshield

- Chemical Resistant Gloves
- Protective Clothing
- Respirator (if needed)

Y

Contain Spill with
Non-Combustible Absorbent
(e.g., sand, earth)

'

Neutralize with an
Acidic Decontaminant

'

Collect Residue with
Non-Sparking Tools into
Suitable, Labeled Container

Decontaminate Spill Area
with Detergent and Water

Dispose of Waste as
Hazardous Material

Major

Spill Secured

Activate Emergency Response Plan

\
Contact EHS
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Caption: Workflow for handling a 3-Isopropoxypropylamine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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